Cas no 18545-17-0 (5,5-Diethoxypentan-1-ol)

• Product name: 5,5-Diethoxypentan-1-ol
• CAS No: 18545-17-0
• MF: C₉H₂₀O₃
• MW: 176.253303527832
• MDL: MFCD09753453
• CID: 123054
• PubChem ID: 13651251

5,5-Diethoxypentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,5,5-diethoxy-
• 5,5-DIETHOXYPENTAN-1-OL
• 1,1-diethoxypentan-5-ol
• 1-Pentanol,5,5-diethoxy
• 5,5-Diethoxy-1-pentanol
• 5,5-Diethoxy-pentan-1-ol
• 5,5-diethoxypentanol
• 5-Hydroxy-valeraldehyde Diethyl Acetal
• AMY31034
• 1-Pentanol,5,5-diethoxy-; 5,5-Diethoxypentan-1-ol
• SCHEMBL5705793
• BCP29041
• 18545-17-0
• AKOS006329240
• FT-0666720
• DTXSID10545876
• J-011899
• DB-316993
• 5,5-Diethoxypentan-1-ol

• MDL： MFCD09753453
• Inchi： InChI=1S/C9H20O3/c1-3-11-9(12-4-2)7-5-6-8-10/h9-10H,3-8H2,1-2H3
• InChI Key： AZBTXPVBSQJJHV-UHFFFAOYSA-N
• SMILES： C(OC(OCC)CCCCO)C

Computed Properties

• Exact Mass: 176.14100
• Monoisotopic Mass: 176.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 79.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 1.2

Experimental Properties

• Density: 0.938
• Boiling Point: 238.7°C at 760 mmHg
• Flash Point: 98.2°C
• Refractive Index: 1.432
• Stability/Shelf Life: Store at -20°C under Argon
• PSA: 38.69000
• LogP: 1.54810

5,5-Diethoxypentan-1-ol Security Information

5,5-Diethoxypentan-1-ol Customs Data

• HS CODE：2911000000
• Customs Data：

  China Customs Code:

  2911000000

  Overview:

  2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Additional information on 5,5-Diethoxypentan-1-ol

Professional Introduction to Compound with CAS No. 18545-17-0 and Product Name: 5,5-Diethoxypentan-1-ol

5,5-Diethoxypentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 18545-17-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This alcohol derivative has garnered attention due to its versatile applications in synthetic chemistry, particularly in the development of complex molecules and intermediates. The structural uniqueness of 5,5-Diethoxypentan-1-ol lies in its dual ethoxy functional groups attached to the fifth carbon of a pentan-1-ol backbone, which imparts distinct reactivity and solubility properties essential for various chemical transformations.

The compound's molecular structure, featuring a primary alcohol group at one end and two ethoxy groups on the other, makes it a valuable building block in organic synthesis. Its ability to participate in nucleophilic substitution reactions, etherification processes, and as a precursor for more complex esters and amides underscores its importance in medicinal chemistry. Recent advancements in synthetic methodologies have highlighted the utility of 5,5-Diethoxypentan-1-ol in constructing biologically active scaffolds, particularly those relevant to drug discovery programs targeting neurological and cardiovascular diseases.

In the context of pharmaceutical innovation, 5,5-Diethoxypentan-1-ol has been explored as a key intermediate in the synthesis of novel therapeutic agents. For instance, researchers have leveraged its reactivity to develop derivatives with enhanced pharmacokinetic profiles. The ethoxy groups provide a modifiable platform for introducing additional functional moieties, enabling fine-tuning of molecular properties such as lipophilicity and metabolic stability. This adaptability has made 5,5-Diethoxypentan-1-ol a preferred choice for medicinal chemists seeking to optimize lead compounds.

Recent studies have also demonstrated the compound's role in polymer chemistry and material science. The alcohol functionality allows for cross-linking reactions with isocyanates or other reactive species, facilitating the formation of polyurethane-based materials with tailored mechanical and thermal properties. Such applications are particularly relevant in the development of advanced coatings, adhesives, and elastomers where precise control over molecular architecture is crucial.

The synthesis of 5,5-Diethoxypentan-1-ol typically involves multi-step reactions starting from readily available pentanols or their halogenated precursors. Advanced catalytic systems have been employed to enhance yield and purity, reducing the environmental footprint of production processes. For example, enzymatic catalysis has shown promise in achieving regioselective etherification under mild conditions, aligning with green chemistry principles.

From an industrial perspective, the demand for high-purity 5,5-Diethoxypentan-1-ol has driven innovations in purification technologies such as distillation under vacuum or chromatographic methods. These advancements ensure that pharmaceutical-grade material meets stringent regulatory requirements for use in drug formulations. Furthermore, process optimization efforts have focused on scalable synthetic routes that minimize waste generation while maintaining cost-effectiveness.

The compound's stability under various storage conditions has been thoroughly investigated to ensure long-term viability for research applications. Studies indicate that proper inert atmosphere handling and temperature control are critical factors in preserving its integrity over time. This stability is particularly important for libraries of building blocks used in high-throughput screening programs where long-term availability is essential.

Future research directions involving 5,5-Diethoxypentan-1-ol may explore its potential as a chiral auxiliary or ligand component in asymmetric synthesis. The dual ethoxy groups offer opportunities for stereoselective modifications that could lead to enantiomerically pure compounds with improved therapeutic efficacy. Additionally, computational modeling techniques are being applied to predict novel reaction pathways involving this compound, further accelerating the discovery process.

In summary, 5 , 5 - Diethoxypentan - 1 - ol ( CAS No . 18545 - 17 - 0 ) stands out as a multifaceted compound with broad utility across organic synthesis , pharmaceutical development , and material science . Its unique structural features , coupled with recent advancements in synthetic methodologies , position it as a cornerstone intermediate for innovative research . As scientific understanding evolves , it is anticipated that new applications will continue to emerge , reinforcing its significance in modern chemical research .